![molecular formula C8H6F3NO4 B2895400 5-[(Trifluoroacetamido)methyl]furan-2-carboxylic acid CAS No. 1538710-07-4](/img/structure/B2895400.png)
5-[(Trifluoroacetamido)methyl]furan-2-carboxylic acid
Overview
Description
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research has explored various reactions involving furan derivatives, contributing significantly to organic synthesis methodologies. For instance, the Knoevenagel condensations involving furan compounds have been studied for their potential in creating diverse organic structures under microwave irradiation and classical conditions, demonstrating the versatility of furan derivatives in synthetic chemistry (Gajdoš, Miklovič, & Krutošíková, 2006). Similarly, the synthesis of 2-(trifluoroacetyl)chromones and furan derivatives through Claisen condensation showcases the utility of furan compounds in producing complex molecules (Irgashev et al., 2009).
Polymer and Biobased Material Production
Furan derivatives are pivotal in the production of biobased materials, such as polymers. The enzyme-catalyzed oxidation of 5-hydroxymethylfurfural (HMF) to furan-2,5-dicarboxylic acid (FDCA), a key biobased platform chemical, illustrates the potential of furan derivatives in renewable material production (Dijkman, Groothuis, & Fraaije, 2014). Another study highlights the one-pot enzyme cascade for synthesizing furan carboxylic acids from HMF, emphasizing the efficiency and environmental friendliness of using furan derivatives for biobased building blocks (Jia, Zong, Zheng, & Li, 2019).
Analytical and Spectral Studies
Furan derivatives also play a critical role in analytical chemistry, as demonstrated by improved derivatization techniques for the determination of specific furanones in drinking water, highlighting the importance of furan derivatives in environmental monitoring and public health (Kubwabo et al., 2009).
Safety and Hazards
properties
IUPAC Name |
5-[[(2,2,2-trifluoroacetyl)amino]methyl]furan-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO4/c9-8(10,11)7(15)12-3-4-1-2-5(16-4)6(13)14/h1-2H,3H2,(H,12,15)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEDRJAMIEMSKQL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)C(=O)O)CNC(=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(Trifluoroacetamido)methyl]furan-2-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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